Cas no 94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine)
94991-73-8 structure
Product Name:(R)-1-(2,6-Dimethylphenoxy)propan-2-amine
CAS No:94991-73-8
MF:C11H17NO
MW:179.258783102036
CID:817538
PubChem ID:180621
Update Time:2024-10-25
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(2,6-Dimethylphenoxy)propan-2-amine
- (-)-Mexiletine
- l-Mexiletine
- CHEMBL147507
- 2-PROPANAMINE, 1-(2,6-DIMETHYLPHENOXY)-, (R)-
- (2R)-1-(2,6-dimethylphenoxy)propan-2-amine
- Q27096044
- DB07129
- (R)-2-(2,6-Dimethyl-phenoxy)-1-methyl-ethylamine
- A821017
- BDBM50135883
- PD006078
- Mexiletine, (R)-
- (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
- BIDD:GT0498
- DTXSID50241709
- D03NLL
- 4KQ8G4M9DE
- (R)-(-)-Mexiletine
- AKOS017529564
- N16803
- (2R)-1-(2,6-dimethylphenoxy)-2-propanamine
- EN300-5104273
- 2-Propanamine, 1-(2,6-dimethylphenoxy)-, (2R)-
- MEXILETINE, (-)-
- 94991-73-8
- SCHEMBL16082
- UNII-4KQ8G4M9DE
- (R)-MEXILETINE
- NS00099122
-
- Inchi: 1S/C11H17NO/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
- InChI Key: VLPIATFUUWWMKC-SNVBAGLBSA-N
- SMILES: O(C1C(C)=CC=CC=1C)C[C@@H](C)N
Computed Properties
- Exact Mass: 179.131
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.979
- Boiling Point: 271.5°Cat760mmHg
- Flash Point: 112.2°C
- Refractive Index: 1.516
- PSA: 35.25000
- LogP: 2.72970
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146156-1g |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Enamine | EN300-5104273-0.05g |
(2R)-1-(2,6-dimethylphenoxy)propan-2-amine |
94991-73-8 | 0.05g |
$2755.0 | 2023-06-01 | ||
| Ambeed | A315347-1g |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95+% | 1g |
$1164.0 | 2025-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750300-1g |
(r)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 98% | 1g |
¥2419.00 | 2024-04-24 | |
| Ambeed | A315347-250mg |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine |
94991-73-8 | 95+% | 250mg |
$465.0 | 2025-04-14 |
(R)-1-(2,6-Dimethylphenoxy)propan-2-amine Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
94991-73-8 ((R)-1-(2,6-Dimethylphenoxy)propan-2-amine) Related Products
- 791719-67-0(1-(2,3,6-Trimethylphenoxy)propan-2-amine)
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- 700337-76-4(2-Propanamine,1-(2,4,5-trimethylphenoxy)-)
- 31828-71-4(1-(2,6-Dimethylphenoxy)-2-aminopropane)
- 5370-01-4(Mexiletine hydrochloride)
- 53566-99-7(Phenol,4-(2-aminopropoxy)-3,5-dimethyl-)
- 180966-61-4(2-Propanamine,1-(2,4-dimethylphenoxy)-)
- 735205-88-6(2-Butanamine,1-(2,6-dimethylphenoxy)-)
- 81771-85-9(S-(+)-Mexiletine Hydrochloride)
- 81771-86-0(R-(-)-Mexiletine Hydrochloride)
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